3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-24-16-12-15(13-17(14-16)25-2)20(23)21-18-8-4-5-9-19(18)22-10-6-3-7-11-22/h4-5,8-9,12-14H,3,6-7,10-11H2,1-2H3,(H,21,23)
• InChI Key: BDSSQFMLHUYZOY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2N3CCCCC3)OC

Description

3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide, also known as DPP6, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzamides and has a molecular weight of 340.44 g/mol.

Mechanism of Action

3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide acts as a modulator of voltage-gated potassium channels by binding to the cytoplasmic domain of the channel. This binding results in a decrease in the activity of the channel, leading to a decrease in neuronal excitability. This compound has also been shown to interact with other proteins involved in the regulation of ion channels, such as the auxiliary subunit KChIPs.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to decrease the firing rate of neurons in the hippocampus, a region of the brain involved in memory and learning. This compound has also been shown to decrease the release of neurotransmitters such as glutamate and GABA, which are important for the communication between neurons. In addition, this compound has been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a high affinity for its target, making it an effective tool for studying the regulation of ion channels. However, this compound has some limitations for lab experiments. Its effects on ion channels can be complex and difficult to interpret, and it may have off-target effects that need to be considered.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide. One area of interest is the development of this compound-based therapeutics for neurological disorders. Studies have shown that this compound modulates the activity of voltage-gated potassium channels in a tissue-specific manner, suggesting that targeting this compound could be a way to selectively modulate neuronal excitability in specific regions of the brain. Another area of interest is the development of more selective this compound modulators that can target specific isoforms of the protein. This could lead to more targeted therapies with fewer side effects. Finally, further research is needed to fully understand the complex effects of this compound on ion channels and to identify potential off-target effects.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide involves the condensation of 2-(piperidin-1-yl)aniline with 3,5-dimethoxybenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or ethyl acetate. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

3,5-dimethoxy-N-(2-piperidin-1-ylphenyl)benzamide has been studied extensively for its potential therapeutic applications. It has been found to have a role in the regulation of ion channels, which are important for the normal functioning of the nervous system. This compound has been shown to modulate the activity of voltage-gated potassium channels, which are involved in the regulation of neuronal excitability. This makes this compound a potential target for the treatment of neurological disorders such as epilepsy, neuropathic pain, and schizophrenia.